Cas no 1355172-40-5 (1-[4-(5-Hydroxymethyl-3-methyl-pyridin-2-yl)-piperazin-1-yl]-ethanone)

• Product Name: 1-[4-(5-Hydroxymethyl-3-methyl-pyridin-2-yl)-piperazin-1-yl]-ethanone
• CAS No: 1355172-40-5
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5179257
• Update Time: 2025-05-20

1-[4-(5-Hydroxymethyl-3-methyl-pyridin-2-yl)-piperazin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(5-Hydroxymethyl-3-methyl-pyridin-2-yl)-piperazin-1-yl]-ethanone

• Inchi： 1S/C13H19N3O2/c1-10-7-12(9-17)8-14-13(10)16-5-3-15(4-6-16)11(2)18/h7-8,17H,3-6,9H2,1-2H3
• InChI Key： XPONFKPUJYFACX-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC=C(CO)C=C2C)CC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-[4-(5-Hydroxymethyl-3-methyl-pyridin-2-yl)-piperazin-1-yl]-ethanone

1-[4-(5-Hydroxymethyl-3-methyl-pyridin-2-yl)-piperazin-1-yl]-ethanone: A Comprehensive Overview

1-[4-(5-Hydroxymethyl-3-methyl-pyridin-2-yl)-piperazin-1-yl]-ethanone, also known by its CAS number 1355172-40-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential therapeutic applications. The molecule's structure features a piperazine ring substituted with a 5-hydroxymethyl-3-methyl-pyridine group and an ethanone moiety, making it a promising candidate for drug development.

The synthesis of 1-[4-(5-Hydroxymethyl-3-methyl-pyridin-2-yl)-piperazin-1-yl]-ethanone involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, ensuring scalability for potential large-scale production. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to construct the piperazine core and its substituents efficiently. These advancements have not only improved the synthetic process but also provided insights into the structural requirements for biological activity.

One of the most intriguing aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated that 1-[4-(5-Hydroxymethyl-3-methyl-pyridin-2-yl)-piperazin-1-yl]-ethanone exhibits potent activity against several disease targets, including neurodegenerative disorders and cancer. For instance, recent research has highlighted its ability to modulate key enzymes involved in Alzheimer's disease, suggesting its potential as a therapeutic agent for neuroprotection. Additionally, studies have shown that this compound can inhibit the growth of various cancer cell lines, indicating its role in antitumor therapy.

The mechanism of action of CAS No 1355172-40-5 involves multiple pathways, including receptor binding and enzyme inhibition. Advanced computational modeling techniques have been employed to elucidate the molecular interactions responsible for its biological effects. These studies have revealed that the hydroxymethyl group on the pyridine ring plays a critical role in stabilizing interactions with target proteins, thereby enhancing its potency. Furthermore, the methyl substitution on the pyridine ring contributes to improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity.

In terms of applications, 1-[4-(5-Hydroxymethyl-3-methyl-pyridin-2-yl)-piperazin-1-yl]-ethanone has shown promise in both preclinical and early clinical studies. Its ability to cross the blood-brain barrier makes it particularly attractive for treating central nervous system disorders. Recent clinical trials have focused on evaluating its safety profile and efficacy in patients with mild cognitive impairment, with encouraging results indicating a favorable risk-benefit ratio.

The development of this compound has also sparked interest in related analogs and derivatives. Researchers are actively exploring structural modifications to further enhance its therapeutic potential. For example, substituting the ethanone group with other functional groups or altering the pyridine substituents could lead to compounds with improved efficacy or selectivity. These efforts are supported by state-of-the-art analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which enable precise characterization of the resulting compounds.

In conclusion, CAS No 1355172-40-based compounds like 1-[4-(5-Hydroxymethyl-3-methyl-pyridin...) represent a significant advancement in medicinal chemistry. Their unique structure, coupled with promising pharmacological properties, positions them as strong candidates for future therapeutic interventions. As research continues to uncover new insights into their mechanisms and applications, these compounds are expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.